Cas no 71133-21-6 (5-Pyrimidinecarboxylicacid, 4-methoxy-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylicacid, 4-methoxy-, ethyl ester
• CAS No: 71133-21-6
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD11977620
• CID: 548085
• PubChem ID: 53428827
• Update Time: 2025-04-19

5-Pyrimidinecarboxylicacid, 4-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 4-methoxy-, ethyl ester
• ethyl 4-methoxypyrimidine-5-carboxylate
• 4-Methoxy-pyrimidin-5-carbonsaeure-ethylester
• 4-methoxy-pyrimidine-5-carboxylic acid ethyl ester
• DTXSID40699917
• 4-Methoxy-5-pyrimidinecarboxylic acid ethyl ester
• SB55962
• F30436
• BB 0261443
• ETHYL4-METHOXYPYRIMIDINE-5-CARBOXYLATE
• 71133-21-6
• AKOS016344439
• AMY15850

• MDL： MFCD11977620
• Inchi： 1S/C8H10N2O3/c1-3-13-8(11)6-4-9-5-10-7(6)12-2/h4-5H,3H2,1-2H3
• InChI Key： HKFHCEHODOYAAU-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=CN=C1OC)=O)CC

Computed Properties

• Exact Mass: 182.06900
• Monoisotopic Mass: 182.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7

Experimental Properties

• PSA: 61.31000
• LogP: 0.66190